Glyceric acid
Cat. No. B055891
M. Wt: 106.08 g/mol
InChI Key: RBNPOMFGQQGHHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04575558
Procedure details
Alternatively, the glyceric acid can be reacted with the 2,2-dimethoxypropane without methanol to prepare 2,3-O-isopropylidene D- or L-glyceric acid which is then reacted with lithium aluminum hydride to produce the solketal.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:7])(=O)[CH:2]([CH2:4][OH:5])[OH:3].CO[C:10](OC)([CH3:12])[CH3:11].C(O)[C@H](O)C(O)=O.[H-].[Al+3].[Li+].[H-].[H-].[H-]>CO>[CH3:11][C:10]1([CH3:12])[O:3][CH:2]([CH2:4][OH:5])[CH2:1][O:7]1 |f:3.4.5.6.7.8|
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Inputs
Step One
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
C(C(O)CO)(=O)O
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
COC(C)(C)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
C([C@@H](C(=O)O)O)O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CC1(OCC(O1)CO)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
